Cas no 1805378-84-0 (4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol)

4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol is a versatile pyridine derivative with a reactive aminomethyl group and a difluoromethyl substituent, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and difluoromethyl groups enhances its potential for selective functionalization, while the hydroxymethyl moiety offers additional reactivity for further derivatization. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capabilities. Its structural features make it suitable for applications in medicinal chemistry, where precise modulation of electronic and steric properties is critical. High purity and stability ensure reliable performance in synthetic workflows.
4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol structure
1805378-84-0 structure
Product Name:4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol
CAS No:1805378-84-0
MF:C8H9ClF2N2O
MW:222.619667768478
CID:4870434
Update Time:2025-10-29

4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol
    • Inchi: 1S/C8H9ClF2N2O/c9-6-2-13-7(8(10)11)5(3-14)4(6)1-12/h2,8,14H,1,3,12H2
    • InChI Key: GBTXNNHFJUOPTI-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(F)F)C(CO)=C1CN

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • XLogP3: 0.1
  • Topological Polar Surface Area: 59.1

4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029049032-1g
4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol
1805378-84-0 97%
1g
$1,445.30 2022-04-01

Additional information on 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol

Recent Advances in the Study of 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805378-84-0)

The compound 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805378-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a multi-step process involving selective chlorination and difluoromethylation, followed by aminomethylation and reduction, achieving an overall yield of 78%. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Pharmacological evaluations have revealed that 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol exhibits potent inhibitory activity against specific enzyme targets implicated in inflammatory and neurodegenerative diseases. In vitro assays demonstrated a 50% inhibitory concentration (IC50) of 0.12 μM for the target enzyme, suggesting high efficacy. Furthermore, in vivo studies using rodent models have shown favorable pharmacokinetic profiles, including good oral bioavailability and blood-brain barrier penetration, making it a candidate for central nervous system (CNS) disorders.

Recent investigations have also explored the molecular interactions of this compound with its biological targets. X-ray crystallography and molecular docking studies have elucidated the binding mode of 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol within the active site of the target enzyme. These findings highlight the critical role of the aminomethyl and difluoromethyl groups in stabilizing the enzyme-inhibitor complex, providing a structural basis for further optimization.

In addition to its therapeutic potential, the safety profile of 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol has been a focus of recent research. Toxicity studies in animal models have indicated minimal off-target effects at therapeutic doses, with no significant adverse effects observed in major organs. These results support the compound's potential for progression into clinical trials, pending further validation.

Looking ahead, ongoing research aims to explore the broader applications of 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol, including its potential use in combination therapies and as a scaffold for the development of derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805378-84-0) represents a promising candidate for drug development, with recent studies underscoring its synthetic feasibility, pharmacological efficacy, and safety. Continued research in this area holds the potential to yield innovative therapies for a range of diseases, particularly those affecting the CNS.

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